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Compound of Interest

Compound Name: 2,4-Dimethylphenylboronic acid

Cat. No.: B1307606

An In-depth Technical Guide to the Health and Safety of 2,4-Dimethylphenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
IS not a substitute for a formal Safety Data Sheet (SDS). Always refer to the specific SDS
provided by the manufacturer and follow all institutional and regulatory safety protocols.

Chemical Identification and Physical Properties

2,4-Dimethylphenylboronic acid is an organoboron compound widely used in organic
synthesis, particularly in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon
bonds.[1] Its stability and reactivity make it a valuable reagent in the development of complex
molecules, including pharmaceuticals and agrochemicals.[1][2]

Table 1: Chemical and Physical Properties
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Property Value Reference(s)
CAS Number 55499-44-0 [3114]
Molecular Formula CsH11BO: [31[4]
Molecular Weight 149.98 g/mol [31[4]

White to off-white or light
Appearance [21[3][4]
yellow powder/crystal

Melting Point 192-195 °C/ 377.6-383 °F [3][5]

Boiling Point 292.4 £ 50.0 °C (Predicted) [4]

Slightly soluble in water.
Solubility Soluble in polar organic [2][4]
solvents.

Room Temperature. Keep in a
Storage Temperature dark, dry, and sealed [4]

container.

Hazard Identification and GHS Classification

2,4-Dimethylphenylboronic acid is classified as hazardous under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to
acute oral toxicity and irritation to the skin and eyes.

Table 2: GHS Classification
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Hazard GHS ]
Hazard Class Category . Signal Word
Statement Pictogram
Acute Toxicity, H302: Harmful if )
GHSO07 Warning
Oral swallowed
Skin
) o H315: Causes )
Corrosion/Irritatio 2 o GHSO07 Warning
skin irritation
n
Serious Eye H319: Causes
Damage/Eye 2A serious eye GHSO07 Warning
Irritation irritation
Specific Target
- H335: May
Organ Toxicity ] )
] cause respiratory  GHSO07 Warning
(Single o
irritation
Exposure)

References:[3][4][5][6][7]

Hazard Communication Workflow

The safe handling of any chemical is predicated on a clear understanding of its hazards. The

GHS provides a standardized framework for this communication, flowing from classification to

labeling and detailed safety data sheets.
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Hazard Identification & Classification

Toxicological Data
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Caption: GHS Hazard Communication Workflow for 2,4-Dimethylphenylboronic acid.

Toxicological Information

The primary routes of exposure are ingestion, skin contact, and eye contact.

o Acute Oral Toxicity: Classified as Category 4, "Harmful if swallowed".[3][5] This classification
generally corresponds to a lethal dose 50 (LD50) in the range of 300 to 2000 mg/kg for rats.
While a specific LD50 for this compound is not readily available in public literature, a related
compound, phenylboronic acid, has a reported oral LD50 of 740 mg/kg in rats.[8]
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Skin Irritation: Classified as Category 2, "Causes skin irritation™.[5][6] Contact can cause
redness, itching, and inflammation.

Eye Irritation: Classified as Category 2A, "Causes serious eye irritation".[5][6] Contact can
lead to pain, tearing, redness, and potentially reversible damage.

Respiratory Irritation: May cause respiratory tract irritation, leading to coughing and
shortness of breath if dust is inhaled.[6][7]

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, or NTP.

[9]

Experimental and Handling Protocols

Adherence to strict safety protocols is mandatory when handling 2,4-Dimethylphenylboronic
acid.

Standard Handling and Personal Protective Equipment
(PPE)

This protocol outlines the standard procedure for handling the solid compound in a laboratory
setting.

Methodology:

Engineering Controls: Conduct all work in a well-ventilated area, preferably within a certified
chemical fume hood to minimize inhalation of dust.[10][11] Ensure that an eyewash station
and a safety shower are readily accessible.[8][11]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's 29 CFR 1910.133 or European Standard EN166.[8][11]

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile) that have been inspected
for integrity prior to use.[12][13] Use proper glove removal technique to avoid skin contact.
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o Skin/Body Protection: Wear a lab coat or other protective clothing to prevent skin
exposure.[8]

o Respiratory Protection: If working outside a fume hood or if dust generation is likely, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[8][14]

o Handling Practices: Avoid generating dust.[14] Do not eat, drink, or smoke in the work area.
[10] Wash hands thoroughly after handling, even if gloves were worn.[7][10] Keep the
container tightly closed when not in use.[14]

Accidental Release and Spill Cleanup Protocol

This workflow details the appropriate response to a small-scale spill of solid 2,4-
Dimethylphenylboronic acid in a laboratory.
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Caption: Experimental workflow for handling an accidental chemical spill.
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Methodology:

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate
area.[15]

Control and Ventilate: Ensure the area is well-ventilated. Stop the source of the leak if it is
safe to do so.

Don PPE: Wear the appropriate PPE as described in section 4.1.[16]

Containment & Cleanup:

[¢]

Avoid generating dust.[11]

[e]

For a dry spill, gently cover and sweep up the material using a clean shovel or scoop.[16]

o

Place the spilled material into a clean, dry, properly labeled container for disposal.[14][16]

[¢]

Do not use high-pressure water streams to clean the area, as this can scatter the material.
[16]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the waste container and any contaminated cleaning materials in
accordance with local, state, and federal regulations for hazardous waste.[9]

First Aid Measures

Immediate action is required in case of exposure. Ensure medical personnel are aware of the
chemical involved.[6]

First Aid Decision Flowchart
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Caption: Decision-making flowchart for first aid response to exposure.
Detailed Protocols:

e Inhalation: Move the victim to fresh air immediately.[10] If breathing is difficult, administer
oxygen. If the victim is not breathing, provide artificial respiration. Seek immediate medical
attention.[8]

o Skin Contact: Immediately take off all contaminated clothing.[9] Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation occurs or persists, seek
medical advice.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to hold the eyelids open. Remove contact lenses if present and easy to do so. Continue
rinsing. Seek immediate medical attention from an ophthalmologist.

 Ingestion: If swallowed, rinse the mouth with water.[10] Do NOT induce vomiting.[8] Never
give anything by mouth to an unconscious person. Call a physician or Poison Control Center
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immediately.
Fire-Fighting Measures
While not readily flammable, 2,4-Dimethylphenylboronic acid is a combustible solid.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,
or carbon dioxide (CO2).[5][6]

o Specific Hazards: A fire may produce irritating, corrosive, and/or toxic gases.[16] Hazardous
combustion products include carbon oxides (CO, CO2) and oxides of boron.[6][14]

o Fire-Fighter Precautions: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear to prevent contact with skin and eyes.

Stability and Reactivity

o Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).[9] Some boronic acids may be hygroscopic or air-sensitive.[14]

o Conditions to Avoid: Avoid dust formation, exposure to moist air or water, excess heat, and
incompatible materials.[14]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases.[14]

e Hazardous Decomposition Products: Thermal decomposition can release irritating gases and
vapors, including carbon monoxide, carbon dioxide, and boron oxides.[6]

e Hazardous Polymerization: Hazardous polymerization does not occur.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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